Cas no 700-85-6 (5-fluoro-3H-isobenzofuran-1-one)

• Product Name: 5-fluoro-3H-isobenzofuran-1-one
• CAS No: 700-85-6
• MF: C₈H₅FO₂
• MW: 152.122505903244
• MDL: MFCD09842448
• CID: 1039077
• PubChem ID: 13770566
• Update Time: 2025-04-20

5-fluoro-3H-isobenzofuran-1-one Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-1(3H)-Isobenzofuranone
• 1(3H)-ISOBENZOFURANONE, 5-FLUORO-
• 5-Fluoroisobenzofuran-1(3H)-one
• 5-fluorophthalide
• 5-fluoro-3H-2-benzofuran-1-one
• 5-fluoro-3H-isobenzofuran-1-one
• 5-fluoro-1,3-dihydro-2-benzofuran-1-one
• 5-Fluoro-Phthalide
• AMOT0821
• KKDJJBAMSYLYQS-UHFFFAOYSA-N
• 5-Fluoro-2-benzofuran-1(3H)-one
• KM1326
• FCH874734
• 5-fluoranyl-3H-2-benzofuran-1-one
• BDBM50370989
• AM807120
• 5-F
• SY242224
• MFCD09842448
• A836763
• CHEMBL226398
• FT-0655305
• DS-18650
• AKOS005215807
• Z1198234543
• CS-0043979
• 700-85-6
• DTXSID60548958
• 5-fluoro-3H-isobenzofuran-1-one;5-Fluoroisobenzofuran-1(3H)-one
• SCHEMBL365201
• 1(3H)-ISOBENZOFURANONE,5-FLUORO-
• EN300-3224863
• DB-322420

• MDL： MFCD09842448
• Inchi： 1S/C8H5FO2/c9-6-1-2-7-5(3-6)4-11-8(7)10/h1-3H,4H2
• InChI Key： KKDJJBAMSYLYQS-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(=O)OCC=2C=1

Computed Properties

• Exact Mass: 152.02700
• Monoisotopic Mass: 152.02735756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Solid
• Density: 1.379
• Boiling Point: 322.686°C at 760 mmHg
• Flash Point: 144.107°C
• Refractive Index: 1.558
• PSA: 26.30000
• LogP: 1.49610

5-fluoro-3H-isobenzofuran-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Phthalides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones Phthalides